Cas no 21735-06-8 (3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole)
21735-06-8 structure
Product Name:3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole
CAS No:21735-06-8
MF:C9H8N2O2S2
MW:240.302019119263
CID:1403951
PubChem ID:210835
Update Time:2025-04-20
3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole
- 5-(benzenesulfonyl)-3-methyl-1,2,4-thiadiazole
- 21735-06-8
- DTXSID50176128
- BRN 0525574
- SCHEMBL3482423
- 1,2,4-Thiadiazole, 3-methyl-5-(phenylsulfonyl)-
-
- Inchi: 1S/C9H8N2O2S2/c1-7-10-9(14-11-7)15(12,13)8-5-3-2-4-6-8/h2-6H,1H3
- InChI Key: OIFYWUASVHJXSK-UHFFFAOYSA-N
- SMILES: S(C1=NC(C)=NS1)(C1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 240.00284
- Monoisotopic Mass: 240.003
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 96.5Ų
Experimental Properties
- Density: 1.413
- Boiling Point: 422.4°C at 760 mmHg
- Flash Point: 209.3°C
- Refractive Index: 1.606
- PSA: 59.92
3-methyl-5-(phenylsulfonyl)-1,2,4-thiadiazole Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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